2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride
Overview
Description
2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride, or 2-CET, is a synthetic compound that is widely used in scientific research. It is a highly versatile compound that has been used in various experiments and applications, ranging from biochemical and physiological studies to drug delivery and drug development. 2-CET is a derivative of ethan-1-ol, and its hydrochloride form is a white, crystalline solid. It is soluble in water, ethanol, and other organic solvents, making it an ideal choice for many laboratory experiments.
Scientific Research Applications
2-CET has been used in various scientific research applications. It has been used to study the biochemical and physiological effects of drugs, as well as to investigate the mechanism of action of drugs. It has also been used in drug delivery and drug development experiments. Additionally, 2-CET has been used in studies of enzyme inhibition, protein-ligand binding, and receptor-ligand interactions.
Mechanism of Action
The mechanism of action of 2-CET is not fully understood. However, it is believed that it acts as a competitive inhibitor of enzymes and receptors. It is thought to bind to enzymes and receptors and inhibit their function, thus affecting the biochemical and physiological effects of drugs. Additionally, 2-CET may also interact with other molecules in the body, such as proteins, to affect drug action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-CET are not fully understood. However, it is believed that it can affect the activity of enzymes and receptors, as well as other molecules in the body. Additionally, it is thought to affect the absorption, distribution, metabolism, and excretion of drugs.
Advantages and Limitations for Lab Experiments
The use of 2-CET in laboratory experiments has several advantages. It is a highly soluble compound and can be synthesized using several methods. Additionally, it is a relatively inexpensive compound, making it an ideal choice for many experiments. However, there are also some limitations to its use in laboratory experiments. For example, the mechanism of action of 2-CET is not fully understood, making it difficult to predict the exact effects it will have on a given experiment. Additionally, it is not known if 2-CET has any long-term effects on the body.
Future Directions
The potential future directions for the use of 2-CET are numerous. One potential direction is to further investigate the mechanism of action of 2-CET. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-CET. Additionally, further research could be conducted to investigate the potential use of 2-CET in drug delivery and drug development. Finally, further research could be conducted to investigate the potential long-term effects of 2-CET on the body.
Synthesis Methods
2-CET can be synthesized by several methods. One method involves the reaction of 5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol with hydrochloric acid. This reaction produces the hydrochloride form of 2-CET, which is a white, crystalline solid. The reaction is typically conducted in an organic solvent such as ethanol or methanol. Other methods of synthesizing 2-CET include the reaction of ethan-1-ol with a variety of other acids, such as sulfuric acid or nitric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride involves the reaction of 5-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid with ethylene oxide followed by conversion of the resulting intermediate to the hydrochloride salt.", "Starting Materials": [ "5-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid", "ethylene oxide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 5-cyclopropyl-4H-1,2,4-triazole-3-carboxylic acid (1.0 g) in diethyl ether (20 mL) and add ethylene oxide (1.2 mL).", "Step 2: Add a catalytic amount of sodium hydroxide to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate product, 2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol.", "Step 5: Dissolve the intermediate product in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of 2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol." ] } | |
CAS RN |
2624140-94-7 |
Product Name |
2-(5-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride |
Molecular Formula |
C7H12ClN3O |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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